![molecular formula C11H19NO4 B070606 N-BOC-piperidine-4-carboxylic acid CAS No. 174316-71-3](/img/structure/B70606.png)
N-BOC-piperidine-4-carboxylic acid
Overview
Description
N-BOC-piperidine-4-carboxylic acid, also known as 1-tert-butoxycarbonyl piperidine-4-carboxylic acid, is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a pharmaceutical intermediate .
Synthesis Analysis
Under anhydrous and oxygen-free conditions with nitrogen protection, 2.4 mmol of 4-piperidinecarboxylic acid and 384 mg (4.0 mmol) of sodium tert-butoxide are added to a 10 mL toluene solution. After stirring evenly, 91 mg (0.1 mmol) of BrettPhos-Pd-G3 catalyst is added and the mixture is reacted at 100°C for 1 hour .Molecular Structure Analysis
The molecular formula of this compound is C11H19NO4 . Its molecular weight is 229.28 g/mol . The IUPAC name is 1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid . The InChI Key is JWOHBPPVVDQMKB-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound is an important intermediate of piperidine derivatives, which is mainly used in the synthesis of drugs for various neurological diseases .Physical And Chemical Properties Analysis
This compound appears as a white crystalline powder . It has a melting point of 149°C to 153°C . It is insoluble in water .Scientific Research Applications
Computational Prediction of Solvent Effect on Electronic Property : A study by Vimala et al. (2021) focused on the geometrical parameters and vibrational analysis of N-BOC-Piperidine-4-Carboxylic acid using computational methods. The research investigated the changes in electronic properties due to polar and non-polar solvents and included molecular docking to reveal protein interactions (Vimala et al., 2021).
Synthesis and Characterization of Novel Compounds : Matulevičiūtė et al. (2021) developed and synthesized a series of novel heterocyclic amino acids using this compound. These compounds were characterized for potential applications as chiral building blocks in various chemical syntheses (Matulevičiūtė et al., 2021).
Synthesis of N-Boc-1,2,3,5-tetrahydrospiro Compounds : A study by Wang Qian-y (2015) focused on synthesizing a novel compound using this compound. The study highlighted the process involving nucleophilic substitution reaction, cyano-reduction reaction, and cyclization reaction, aiming to develop novel chemical entities (Wang Qian-y, 2015).
Piperidine Derivatives in Treating Binge-Eating Behaviour and Anxiety : Guzmán-Rodríguez et al. (2021) investigated the effects of 1-Boc-piperidine-4-carboxaldehyde, a derivative of piperidine-4-carboxylic acid, on binge-eating behavior and anxiety in rats. This research opens avenues for therapeutic applications of piperidine derivatives in treating disorders related to eating and anxiety (Guzmán-Rodríguez et al., 2021).
Enantioselective Deprotonation Studies : Bailey et al. (2002) conducted experimental and computational investigations on the enantioselective deprotonation of N-BOC-piperidine. This study provided insights into the chemical behavior of N-BOC-piperidine, particularly in terms of its interactions and selectivity in chemical reactions (Bailey et al., 2002).
Mechanism of Action
Safety and Hazards
N-BOC-piperidine-4-carboxylic acid causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray. If it comes in contact with skin, wash with plenty of soap and water. Wear protective gloves, protective clothing, eye protection, and face protection .
Future Directions
N-BOC-piperidine-4-carboxylic acid is a pharmaceutical intermediate. The camptothecin ester of isonipecotic acid is installed on a triazine dendrimer intermediate obtained through an iterative, scalable route to ultimately yield cationic and PEGylated targets with activities in cell culture comparable to free drug .
properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-6-4-8(5-7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWOHBPPVVDQMKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 | |
Record name | boc-isonipecotic acid | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70233343 | |
Record name | 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70233343 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84358-13-4 | |
Record name | 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084358134 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70233343 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-tert-butoxycarbonylpiperidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-(TERT-BUTOXYCARBONYL)-4-PIPERIDINECARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AAZ2CAT47B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.